2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(4-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C20H24N2O2/c1-15-6-5-7-19(16(15)2)24-14-20(23)21-17-8-10-18(11-9-17)22-12-3-4-13-22/h5-11H,3-4,12-14H2,1-2H3,(H,21,23)
• InChI Key: YQZIOBPKZFHSML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC=C(C=C2)N3CCCC3)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide, also known as DMAA, is a synthetic compound that has been widely used in scientific research. DMAA is a derivative of geranium oil and has been used as a dietary supplement and a performance-enhancing drug. The compound has been found to have several biochemical and physiological effects that make it useful in various research applications.

Mechanism of Action

The mechanism of action of 2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide is not fully understood, but it is believed to work by increasing the levels of neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in regulating mood, attention, and energy levels. This compound has also been found to increase the release of adrenaline, which can increase heart rate and blood pressure.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that make it useful in scientific research. The compound has been found to increase energy levels, improve focus and concentration, and enhance athletic performance. This compound has also been found to increase heart rate and blood pressure, which can be useful in studying cardiovascular function. The compound has also been found to have bronchodilator effects, which can be useful in studying respiratory function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide in scientific research is its ability to increase energy levels and improve focus and concentration. This can be useful in studying cognitive function and attention. This compound also has bronchodilator effects, which can be useful in studying respiratory function. However, a limitation of using this compound is its potential for abuse and misuse. The compound has been found to have stimulant effects and can be addictive. Therefore, caution should be taken when using this compound in scientific research.

Future Directions

There are several future directions for research involving 2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide. One area of research could be focused on the potential therapeutic uses of this compound, such as in the treatment of ADHD or as a weight loss supplement. Another area of research could be focused on the long-term effects of this compound use, including its potential for addiction and abuse. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its effects on neurotransmitter levels in the brain.

Synthesis Methods

2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide can be synthesized by reacting 2,3-dimethylphenol with chloroacetyl chloride in the presence of an acid catalyst. The resulting intermediate is then reacted with 4-(1-pyrrolidinyl)aniline to yield this compound.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide has been used in various scientific research applications, including as a stimulant, a bronchodilator, and a performance-enhancing drug. The compound has been found to increase energy levels, improve focus and concentration, and enhance athletic performance. This compound has also been used as a weight loss supplement and a treatment for attention deficit hyperactivity disorder (ADHD).